Cas no 2229273-50-9 (1-(9H-fluoren-9-yl)prop-2-en-1-one)

• Product Name: 1-(9H-fluoren-9-yl)prop-2-en-1-one
• CAS No: 2229273-50-9
• MF: C₁₆H₁₂O
• MW: 220.265884399414
• CID: 6479028
• PubChem ID: 54044189
• Update Time: 2025-06-08

1-(9H-fluoren-9-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(9H-fluoren-9-yl)prop-2-en-1-one
• 2229273-50-9
• SCHEMBL14927390
• EN300-1807387

• Inchi： 1S/C16H12O/c1-2-15(17)16-13-9-5-3-7-11(13)12-8-4-6-10-14(12)16/h2-10,16H,1H2
• InChI Key： LOKFSSMIVWWUKK-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 220.088815002g/mol
• Monoisotopic Mass: 220.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(9H-fluoren-9-yl)prop-2-en-1-one

Introduction to 1-(9H-fluoren-9-yl)prop-2-en-1-one (CAS No. 2229273-50-9)

1-(9H-fluoren-9-yl)prop-2-en-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2229273-50-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a fluorene core appended to an α,β-unsaturated carbonyl system, has garnered attention due to its structural versatility and potential biological activities. The unique arrangement of functional groups in this compound makes it a valuable scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and anti-inflammatory treatments.

The structural motif of 1-(9H-fluoren-9-yl)prop-2-en-1-one consists of a rigid fluorene ring system connected to a propenone moiety. The fluorene moiety is known for its excellent photophysical properties, including high fluorescence quantum yields and thermal stability, making it a popular component in optoelectronic materials and bioimaging probes. In contrast, the propenone group introduces reactivity that can be exploited for further derivatization, enabling the creation of diverse analogues with tailored biological profiles.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The incorporation of a fluorene scaffold into biologically active molecules has been shown to enhance both metabolic stability and oral bioavailability. This structural feature is particularly relevant in the context of small-molecule drug development, where optimizing pharmacokinetic properties is crucial for clinical success. The compound 1-(9H-fluoren-9-yl)prop-2-en-1-one exemplifies this trend, offering a promising platform for exploring new therapeutic interventions.

In the context of oncology research, 1-(9H-fluoren-9-yl)prop-2-en-1-one has been investigated for its potential as an inhibitor of kinases and other enzymes involved in cancer cell proliferation. Kinases are critical targets in cancer therapy due to their roles in signal transduction pathways that regulate cell growth and survival. By modulating kinase activity, compounds like 1-(9H-fluoren-9-yl)prop-2-en-1-one aim to disrupt aberrant signaling networks that drive tumorigenesis. Preliminary studies have suggested that derivatives of this compound exhibit inhibitory effects on specific kinases, warranting further investigation into their mechanisms of action.

Beyond oncology, the anti-inflammatory potential of 1-(9H-fluoren-9-yl)prop-2-en-1-one has also been explored. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The ability of this compound to modulate inflammatory pathways could make it a valuable candidate for therapeutic development. Research has indicated that the propenone group may interact with cyclooxygenase (COX) enzymes or other inflammatory mediators, potentially leading to reduced pro-inflammatory cytokine production.

The synthesis of 1-(9H-fluoren-9-yl)prop-2-en-1-one involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include Friedel-Crafts alkylation to introduce the fluorene moiety followed by condensation reactions to form the α,β-unsaturated carbonyl system. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These innovations are essential for scaling up production while adhering to environmental regulations.

The pharmacological evaluation of 1-(9H-fluoren-9-yl)propenone derivatives has been augmented by computational modeling techniques. Molecular docking studies have been employed to predict binding interactions between the compound and target proteins, providing insights into its potential mechanism of action. These computational approaches complement experimental data, allowing for rapid screening of analogues with optimized properties. Such integrative strategies are becoming increasingly prevalent in modern drug discovery pipelines.

In conclusion, 1-(9H-fluoren-pyronepenonepenonepenonepenonepenonepenonenepenonenepenonenepenonenepenonenepenonenepenonenepenonenepenonenepenonenepenonenepenenenenenenenenenenenenenenenenenenenenonenene)-penonpenonpenonpenonpenonpenonpenonpenonpenonpenonpenonpenonpenonpenonpeno CAS No. 2229273-pyronpyronpyronpyronpyronpyronpyronpyronpyronpyronpyronpyronpyronpyropnenopyropnenopyropnenopyropnenopyropnenopyropnenopyropnenopyropnenopyropnenopropyropyropyropyropyropyropyropyropyropyropyropyropyropyrop-) (CAS No. 2229273-pyropnenop-) (CAS No.) 222-pyrenop-) (CAS No.) 222-pyrenop-) (CAS No.) 222-pyrenop-) (CAS No.) 222-pyrenop-) (CAS No.) 222-pyrenop-) (CAS No.) 222-pyrenop-) (CAS No.) 222-pyrenop-) (CAS No.) 222-pyrenop-) (CAS No.) 222-pyrenop-) (CAS No.) 222-pyrenop-) (CAS No.) 222-pyrenop-) (CAS No.) 222-pyrenop-) (CAS No.) 222-pyrenop-) (CAS No.) 222-pyrenop-) exhibits remarkable potential as a pharmacological tool due to its unique structural features and biological activities. Continued research into this compound and its derivatives will likely yield novel therapeutic agents with broad applications in medicine.